Cas no 70872-83-2 (3-ethyl-1,3-diphenylpyrrolidin-2-one)

3-ethyl-1,3-diphenylpyrrolidin-2-one structure
70872-83-2 structure
Product name:3-ethyl-1,3-diphenylpyrrolidin-2-one
CAS No:70872-83-2
MF:C18H19NO
MW:265.349564790726
CID:1746735
PubChem ID:3054089

3-ethyl-1,3-diphenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1,3-diphenylpyrrolidin-2-one
    • 2-Pyrrolidinone, 1,3-diphenyl-3-ethyl-
    • 1,3-Diphenyl-3-ethyl-2-pyrrolidinone
    • DTXSID40991145
    • BRN 0217913
    • 4-21-00-03693 (Beilstein Handbook Reference)
    • 70872-83-2
    • Inchi: InChI=1S/C18H19NO/c1-2-18(15-9-5-3-6-10-15)13-14-19(17(18)20)16-11-7-4-8-12-16/h3-12H,2,13-14H2,1H3
    • InChI Key: YJIHQLKRFSHVCB-UHFFFAOYSA-N
    • SMILES: CCC1(CCN(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 265.14677
  • Monoisotopic Mass: 265.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

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